5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one
Overview
Description
5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one is a chemical compound that belongs to the class of pyrimidines. It is a synthetic compound that has been extensively studied due to its potential applications in the field of medicinal chemistry. This compound is known for its unique properties that make it an attractive target for drug discovery and development.
Mechanism of Action
The mechanism of action of 5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting specific enzymes or proteins that play a key role in the development of diseases. This compound has been shown to inhibit the activity of certain kinases and enzymes that are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific disease being studied. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and antibacterial effects. It has also been shown to inhibit the growth of certain cancer cells and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one in lab experiments include its high potency and selectivity. It is also relatively easy to synthesize and purify, making it an attractive target for drug discovery and development. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of 5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one. One possible direction is to investigate its potential applications in the treatment of other diseases such as viral infections and autoimmune disorders. Another direction is to develop more potent and selective analogs of this compound that can be used as drugs. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
The chemical compound 5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit promising activity against a variety of diseases such as cancer, inflammation, and bacterial infections. This compound has been used as a starting point for the development of several drugs that are currently in clinical trials.
properties
IUPAC Name |
5-iodo-4-methyl-2-propan-2-yl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11IN2O/c1-4(2)7-10-5(3)6(9)8(12)11-7/h4H,1-3H3,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUQSLKDWOXXGMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)C(C)C)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50500161 |
Source
|
| Record name | 5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50500161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
69696-38-4 |
Source
|
| Record name | 5-Iodo-6-methyl-2-(propan-2-yl)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50500161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
